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Compound of Interest

Compound Name: AR 17048

Cat. No.: B1666076 Get Quote

Disclaimer: The identifier "AR 17048" does not correspond to a recognized chemical in

standard databases. The information provided below pertains to Cyclohexane, which is

associated with the Sigma-Aldrich product code 227048, the closest match found. It is crucial

to verify the identity of your specific compound before implementing these safety protocols.

This guide furnishes immediate safety, operational, and disposal information for laboratory

personnel, including researchers, scientists, and drug development professionals, handling

Cyclohexane.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Cyclohexane is a highly flammable, volatile liquid that poses several health and environmental

hazards.[1][2] Adherence to strict safety protocols and the use of appropriate PPE are

mandatory.

Table 1: Summary of Hazards Associated with Cyclohexane
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Hazard Type Description GHS Hazard Statement(s)

Physical Hazard

Highly flammable liquid and

vapor. Vapors may form

explosive mixtures with air.[1]

[2]

H225

Health Hazards

Causes skin irritation. May

cause drowsiness or dizziness.

May be fatal if swallowed and

enters airways.[1][2]

H315, H336, H304

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects.[1][2]
H410

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Cyclohexane

PPE Category Specification Rationale

Hand Protection
Protective gloves (e.g., PVC

gloves).

To prevent skin irritation from

direct contact.

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect eyes from splashes.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

respiratory filter device. For

high concentrations, a self-

contained breathing apparatus

(SCBA) may be necessary.

To prevent inhalation of

vapors, which can cause

respiratory tract irritation,

drowsiness, and dizziness.[2]

Skin and Body Protection Protective lab coat.
To protect skin and personal

clothing from contamination.

II. Safe Handling and Storage
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Proper handling and storage procedures are critical to minimize risks associated with

Cyclohexane.

Procedural Steps for Safe Handling:

Work Area Preparation: Ensure work is conducted in a well-ventilated area, preferably within

a chemical fume hood.

Ignition Source Control: Keep away from heat, sparks, open flames, and other ignition

sources. No smoking.[1] Use explosion-proof electrical, ventilating, and lighting equipment.

[1]

Grounding: Ground and bond container and receiving equipment to prevent static discharge.

[1]

Dispensing: When transferring, pour carefully to avoid splashing.

Hygiene: Avoid contact with skin and eyes. Wash hands thoroughly after handling.

Storage Requirements:

Keep container tightly closed in a dry and well-ventilated place.[1]

Store away from heat and sources of ignition.[1]

Store under an inert gas.[1]

III. Emergency Procedures and First Aid
Immediate and appropriate response is crucial in the event of an emergency.

Table 3: First Aid Measures for Cyclohexane Exposure
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Consult a

physician.[1]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician

immediately.[1]

IV. Spill and Disposal Plan
Proper containment and disposal are essential to mitigate environmental contamination and

safety risks.

Spill Response:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Contain the spill using non-combustible absorbent material (e.g., sand, earth).

Collection: Collect the absorbed material into a suitable container for disposal.

Decontamination: Clean the spill area thoroughly.

Disposal Protocol:

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.[1]
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Burn in a chemical incinerator equipped with an afterburner and scrubber, but exercise

extreme care as the material is highly flammable.[2]

Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

V. Experimental Protocols and Signaling Pathways
No specific experimental protocols or signaling pathways for a compound identified as "AR
17048" were found in the available literature. The provided information is based on the safety

data for Cyclohexane.

VI. Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of

Cyclohexane.
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Safe Handling Workflow Spill and Disposal Workflow

1. Prepare Work Area
(Fume Hood, Ventilation)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Ground Equipment

4. Dispense Chemical

5. Store Properly
(Tightly Sealed, Ventilated)

Spill Occurs

1. Evacuate Area

2. Contain Spill
(Absorbent Material)

3. Collect Waste

4. Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for handling and disposal of Cyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for Cyclohexane
(Product Code: 227048)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666076#personal-protective-equipment-for-
handling-ar-17048]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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